Cas no 18001-97-3 (3,3'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(propan-1-ol))

• Product Name: 3,3'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(propan-1-ol)
• CAS No: 18001-97-3
• MF: C₁₀H₂₆O₃Si₂
• MW: 250.482645511627
• MDL: MFCD00054854
• CID: 50940
• PubChem ID: 87399
• Update Time: 2025-04-18

3,3'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(propan-1-ol) Chemical and Physical Properties

Names and Identifiers

• 3,3'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(propan-1-ol)
• 3,3'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dipropanol
• 1,3-BIS(3-HYDROXYPROPYL)TETRAMETHYLDISILOXANE
• 1,3-Bis(3-ydroxypropyl)tetramethyl Disiloxane
• 3-[[3-hydroxypropyl(dimethyl)silyl]oxy-dimethylsilyl]propan-1-ol
• 4,4,6,6-tetramethyl-5-oxa-4,6-disila-nonane-1,9-diol
• EINECS 241-916-2
• Dihydroxypropyltetramethyldisiloxane
• Bishydroxypropyltetramethyldisiloxane
• 1,3-BIS(HYDROXYPROPYL)TETRAMETHYLDISILOXANE
• 1,3-BIS(HYDROXYPROPYL)PROPYLTETRAMETHYLDISILOXANE
• 3,3'-[Oxybis(dimethylsilanediyl)]bis(propane-1-ol)
• 4,4,6,6-Tetramethyl-5-oxa-4,6-disila(nonane)-1,9-diol
• 1,3-Di(3-Hydroxylpropyl)-1,1,3,3-Tetramethyl-Disiloxane
• 1,3-BIS(HYDROXYPROPYL)TETRAMETHYLDISILOXANE 95%
• PZR6HR6JCU
• NS00053013
• 1,3-BIS(HYDROXYPROPYL)TETRAMETHYLDISILOXANE?
• MFCD00054854
• DTXSID60170899
• AMY42195
• 1,3-BIS(HYDROXYPROPYL)TETRAMETHYL-DISILOXANE
• 1-Propanol, 3,3'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• 18001-97-3
• A851811
• CS-0448572
• I10448
• 3,3'-(1,1,3,3-Tetramethyl-1,3-disiloxanediyl)bis[1-propanol]
• SCHEMBL1054599
• 1,3-BIS(3-HYDROXYPROPYL)-1,1,3,3-TETRAMETHYLDISILOXANE
• 1,3-BIS(HYDROXYPROPYL)TETRAMETHYLDISILOXANE, 95%
• ISPWSRVEMSGMKS-UHFFFAOYSA-N
• 3-({[(3-hydroxypropyl)dimethylsilyl]oxy}dimethylsilyl)propan-1-ol

• MDL： MFCD00054854
• Inchi： 1S/C10H26O3Si2/c1-14(2,9-5-7-11)13-15(3,4)10-6-8-12/h11-12H,5-10H2,1-4H3
• InChI Key： ISPWSRVEMSGMKS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCO)O[Si](C)(C)CCCO

Computed Properties

• Exact Mass: 250.14200
• Monoisotopic Mass: 250.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 0.953
• Melting Point: <0°C
• Boiling Point: 75 °C
• Flash Point: 45°C
• Refractive Index: 1.4472 [25°C]
• PSA: 49.69000
• LogP: 2.17800
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,3'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(propan-1-ol) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Risk Phrases：R10; R36/37/38
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes